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Compound of Interest

Compound Name: Parp10/15-IN-3

Cat. No.: B15358621 Get Quote

Parp10/15-IN-3: Technical Support Center
This technical support center provides essential information for researchers, scientists, and

drug development professionals working with Parp10/15-IN-3. Below you will find detailed

guidance on solubility, storage, and troubleshooting to ensure the successful application of this

potent PARP10 and PARP15 dual inhibitor in your experiments.

Solubility Data
The solubility of Parp10/15-IN-3 has been determined in various common laboratory solvents.

It is crucial to use the appropriate solvent to prepare stock solutions and avoid precipitation

during your experiments.
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Solvent Solubility (mg/mL) Solubility (mM) Notes

DMSO 16.67 60.77

Use of ultrasonic,

warming, and heating

to 60°C can aid

dissolution. It is

recommended to use

newly opened,

anhydrous DMSO as

hygroscopic DMSO

can significantly

impact solubility.[1]

Ethanol Low Not Determined

The compound has

limited solubility in

ethanol. It is not

recommended as a

primary solvent for

stock solutions.

Water Low Not Determined

Parp10/15-IN-3 is

poorly soluble in

aqueous solutions.

Storage Conditions
Proper storage of Parp10/15-IN-3 is critical to maintain its stability and activity over time.

Please adhere to the following recommendations for both solid and solution forms of the

compound.

Solid Form:

Storage Temperature Duration Packaging

-20°C 1 year
Protect from light and

moisture.

In Solution:
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Storage Temperature Duration Recommendations

-80°C 6 months
Aliquot to avoid repeated

freeze-thaw cycles.

-20°C 1 month
Aliquot to avoid repeated

freeze-thaw cycles.

Experimental Protocols
Preparing a Stock Solution in DMSO:

This protocol describes the preparation of a 10 mM stock solution of Parp10/15-IN-3 in DMSO.

Materials:

Parp10/15-IN-3 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or heat block (optional)

Sonicator (optional)

Procedure:

Weigh the Compound: Accurately weigh the desired amount of Parp10/15-IN-3 solid using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, you

will need 2.743 mg of the compound (Molecular Weight: 274.3 g/mol ).

Add Solvent: Add the calculated volume of anhydrous DMSO to the vial containing the solid

Parp10/15-IN-3.

Dissolution:
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Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, you can warm the solution to 37-60°C for a short

period.[1]

Alternatively, or in combination with warming, sonicate the solution in an ultrasonic bath

until the solid is completely dissolved.[1]

Visual Inspection: Visually inspect the solution to ensure it is clear and free of any particulate

matter.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

This will minimize the number of freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[1]

Troubleshooting Guide & FAQs
This section addresses common issues that researchers may encounter when working with

Parp10/15-IN-3.

Frequently Asked Questions (FAQs):

Q1: My Parp10/15-IN-3 has precipitated out of my stock solution. What should I do?

A1: Precipitation can occur if the solution is not stored properly or if it has been subjected

to multiple freeze-thaw cycles. Try warming the solution to 37°C and vortexing or

sonicating to redissolve the compound.[1] If the precipitate does not dissolve, it is

recommended to prepare a fresh stock solution. To prevent this, ensure you are storing

your aliquots at the recommended temperature and minimize freeze-thaw cycles.

Q2: I am having trouble dissolving the compound in DMSO. What could be the reason?

A2: The solubility of Parp10/15-IN-3 in DMSO can be affected by the quality of the solvent.

Ensure you are using anhydrous (dry) DMSO, as hygroscopic (water-absorbing) DMSO
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can reduce the solubility of the compound. Using gentle warming (up to 60°C) and

sonication can also facilitate dissolution.

Q3: Can I prepare my working solution in an aqueous buffer?

A3: Direct dissolution of Parp10/15-IN-3 in aqueous buffers is not recommended due to its

low water solubility. To prepare a working solution in an aqueous buffer, first prepare a

concentrated stock solution in DMSO. Then, dilute the DMSO stock into your aqueous

buffer. Be mindful of the final DMSO concentration in your experiment, as high

concentrations can affect cellular assays. It is recommended to keep the final DMSO

concentration below 0.5%.

Q4: How should I handle the compound for in vivo experiments?

A4: For in vivo studies, it is recommended to prepare the formulation fresh on the day of

use. A common formulation involves first dissolving Parp10/15-IN-3 in DMSO to create a

stock solution, which is then further diluted in a vehicle suitable for animal administration,

such as corn oil or a solution containing SBE-β-CD in saline.

Visualizations
Diagram 1: Troubleshooting Workflow for Solubility Issues
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Troubleshooting Parp10/15-IN-3 Solubility Issues
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Is the DMSO anhydrous?

Use fresh, anhydrous DMSO

No
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Sonicate the solution?
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Yes No

Prepare a fresh solution
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Caption: A decision-making workflow for troubleshooting solubility problems.
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Diagram 2: Recommended Storage Conditions

Recommended Storage for Parp10/15-IN-3

Solid Form In Solution (DMSO)

-20°C for up to 1 year
(Protect from light and moisture) -80°C for up to 6 months

Aliquot to avoid
repeated freeze-thaw cycles

-20°C for up to 1 month

Click to download full resolution via product page

Caption: Recommended storage conditions for solid and solution forms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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